Cas no 62159-30-2 (Benzenamine, 2-[(methylsulfinyl)methyl]-4-(trifluoromethyl)-)

• Product Name: Benzenamine, 2-[(methylsulfinyl)methyl]-4-(trifluoromethyl)-
• CAS No: 62159-30-2
• MF: C₉H₁₀F₃NOS
• MW: 237.242011547089
• CID: 456006
• PubChem ID: 9964708
• Update Time: 2025-04-19

Benzenamine, 2-[(methylsulfinyl)methyl]-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[(methylsulfinyl)methyl]-4-(trifluoromethyl)-
• 2-(methylsulfinylmethyl)-4-(trifluoromethyl)aniline
• 62159-30-2
• SCHEMBL6063857
• alpha-methylsulfinyl-4-trifluoromethyl-o-toluidine
• DTXSID80433413

• Inchi： 1S/C9H10F3NOS/c1-15(14)5-6-4-7(9(10,11)12)2-3-8(6)13/h2-4H,5,13H2,1H3
• InChI Key： SWBBXKASFTWWHM-UHFFFAOYSA-N
• SMILES： S(C)(CC1C=C(C(F)(F)F)C=CC=1N)=O

Computed Properties

• Exact Mass: 237.0436
• Monoisotopic Mass: 237.04351960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 43.09